Cas no 63819-79-4 (Benzene, (3-nitrobutyl)-)

• Product Name: Benzene, (3-nitrobutyl)-
• CAS No: 63819-79-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 425667
• PubChem ID: 562219
• Update Time: 2025-04-19

Benzene, (3-nitrobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-nitrobutyl)-
• 3-nitrobutylbenzene
• (3-Nitrobutyl)benzene
• (3-Nitrobutyl)benzene #
• 3-nitro-butyl-benzene
• 63819-79-4
• CESWKWMCPQDRAT-UHFFFAOYSA-N
• DTXSID90340169

• Inchi： 1S/C10H13NO2/c1-9(11(12)13)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： CESWKWMCPQDRAT-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14